2-(4-Fluorophenyl)-8-methylimidazo[1,2-a]pyridine

• IUPAC Name: 2-(4-fluorophenyl)-8-methylimidazo[1,2-a]pyridine
• InChI: InChI=1S/C14H11FN2/c1-10-3-2-8-17-9-13(16-14(10)17)11-4-6-12(15)7-5-11/h2-9H,1H3
• InChI Key: UDBRHPCMIXCPEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C2)C3=CC=C(C=C3)F
• Molecular Formula: C14H11FN2
• DSSTOX Substance ID: DTXSID60355548
• Molecular Weight: 226.25 g/mol
• CAS No.: 380873-23-4

Description

2-(4-Fluorophenyl)-8-methylimidazo[1,2-a]pyridine (2-FMP) is an organic compound belonging to the class of heterocyclic compounds. It is an important intermediate in organic synthesis and has found numerous applications in the field of medicinal chemistry, particularly in the synthesis of pharmaceuticals. 2-FMP has been studied extensively due to its unique physicochemical properties, including its high boiling point and low volatility, which make it an attractive starting material for many organic reactions.

Scientific Research Applications

Synthesis and Cytotoxic Activity in Cancer Research

• Synthesis and Cytotoxic Activity of 2-Methylimidazo[1,2-a]pyridine- and Quinoline-Substituted 2-Aminopyrimidine Derivatives : This study involved synthesizing derivatives of 2-methylimidazo[1,2-a]pyridine with cytotoxic activity against certain cancer cell lines. It highlights the role of these compounds in developing potential cancer therapeutics (Vilchis-Reyes et al., 2010).

Potential in Cancer Therapeutics

• Synthesis and Biological Evaluation of Imidazo[1,2-a]pyridine Derivatives as Novel PI3 Kinase p110α Inhibitors : This paper discusses the discovery and optimization of 2-(4-Fluorophenyl)-8-methylimidazo[1,2-a]pyridine derivatives as inhibitors of PI3 kinase p110α. These compounds demonstrated potent inhibitory activity and selectivity, suggesting their potential use in cancer therapy (Hayakawa et al., 2007).

Mechanism of Action

Target of Action

The compound “2-(4-Fluorophenyl)-8-methylimidazo[1,2-a]pyridine” is a derivative of the indole and imidazo[1,2-a]pyridine classes of compounds . Indole derivatives have been found to bind with high affinity to multiple receptors, leading to a variety of biological activities . Imidazo[1,2-a]pyridines have shown potent activity against a wide spectrum of infectious agents . .

Mode of Action

Indole derivatives are known to interact with their targets through various mechanisms, including inhibitory activity against certain viruses . Similarly, imidazo[1,2-a]pyridines have been shown to inhibit the growth of certain parasites in a dose-dependent manner .

Biochemical Pathways

Indole derivatives have been associated with a broad spectrum of biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Indole derivatives and imidazo[1,2-a]pyridines have been associated with a variety of biological activities, suggesting that they may have multiple effects at the molecular and cellular levels .

Safety and Hazards

The safety and hazards of similar compounds have been reported. For example, this chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions of research on similar compounds have been discussed. For example, the development of a robust synthetic route enabling the incorporation of sulfone and phosphonate moieties on the pyridine scaffold is highly needed in medicinal and agricultural chemistry.

Biochemical Analysis

Biochemical Properties

It is known that imidazo[1,2-a]pyridines, the class of compounds to which it belongs, can be functionalized through radical reactions, including transition metal catalysis, metal-free oxidation, and photocatalysis strategies .

Molecular Mechanism

It is suggested that imidazo[1,2-a]pyridines may undergo a variety of reactions, including oxidative addition and transmetalation